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Compound of Interest

Compound Name: Fmoc-PEG6-NHS ester

Cat. No.: B607517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-PEG6-NHS ester is a heterobifunctional linker widely utilized in bioconjugation, drug
delivery, and surface modification.[1][2][3][4] It features a fluorenylmethyloxycarbonyl (Fmoc)
protected amine and an N-hydroxysuccinimide (NHS) ester. The NHS ester facilitates covalent
conjugation to primary amines on biomolecules or surfaces, while the Fmoc group provides a
temporary protecting group that can be removed under basic conditions to reveal a primary
amine for subsequent modifications.[1][2][3] The polyethylene glycol (PEG) spacer enhances
the solubility and biocompatibility of the resulting conjugate.[2][3]

Accurate quantification of the conjugation efficiency is critical for ensuring the quality,
consistency, and efficacy of the final product. This document provides detailed protocols for
conjugating Fmoc-PEG6-NHS ester to an amine-containing substrate and for quantifying the
conjugation efficiency using UV-Vis spectroscopy, High-Performance Liquid Chromatography
(HPLC), and Mass Spectrometry (MS).

Overview of the Conjugation and Quantification
Workflow

The overall process involves the initial conjugation of the Fmoc-PEG6-NHS ester to a primary
amine-containing substrate, followed by purification and subsequent quantification of the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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